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Compound of Interest

Compound Name:
4-Aminocyclohexanecarbonitrile

hydrochloride

Cat. No.: B1392349 Get Quote

Introduction: Unveiling a Versatile Synthetic
Building Block
4-Aminocyclohexanecarbonitrile hydrochloride is a bifunctional organic compound of

significant interest to the chemical, pharmaceutical, and materials science sectors. Possessing

both a reactive nitrile group and a primary amine on a cyclohexane scaffold, this molecule

serves as a versatile intermediate in the synthesis of a wide array of more complex chemical

entities. Its hydrochloride salt form enhances stability and improves handling characteristics,

making it a practical choice for laboratory and industrial applications.

This guide provides a comprehensive overview of 4-Aminocyclohexanecarbonitrile
hydrochloride, delving into its chemical and physical properties, stereoisomeric forms,

synthesis, and key applications, with a particular focus on its role in drug discovery and

development.

Part 1: Fundamental Properties and
Stereochemistry
A thorough understanding of the physicochemical properties of 4-
Aminocyclohexanecarbonitrile hydrochloride is paramount for its effective use. These

properties dictate the conditions required for its storage, handling, and application in chemical

reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1392349?utm_src=pdf-interest
https://www.benchchem.com/product/b1392349?utm_src=pdf-body
https://www.benchchem.com/product/b1392349?utm_src=pdf-body
https://www.benchchem.com/product/b1392349?utm_src=pdf-body
https://www.benchchem.com/product/b1392349?utm_src=pdf-body
https://www.benchchem.com/product/b1392349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1392349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data
Property Value Reference

Molecular Formula C₇H₁₃ClN₂ [1][2]

Molecular Weight 160.64 g/mol [1][2]

CAS Number 1303968-08-2 [2][3]

Appearance
Typically a white to off-white

solid

Storage
Inert atmosphere, room

temperature
[1]

Note: Physical properties such as melting point and solubility can vary depending on the

isomeric form and purity.

The Critical Role of Stereochemistry: Cis vs. Trans
Isomers
The cyclohexane ring in 4-Aminocyclohexanecarbonitrile hydrochloride is not planar,

adopting a chair conformation. This gives rise to two key stereoisomers: cis and trans. In the

cis isomer, the amino and nitrile groups are on the same face of the ring, while in the trans

isomer, they are on opposite faces. This seemingly subtle difference has profound implications

for the molecule's three-dimensional shape, and consequently, its biological activity and utility

in stereospecific syntheses.

The distinct spatial arrangement of functional groups in the cis and trans isomers can lead to

different binding affinities with biological targets, such as enzymes and receptors. Therefore,

the separation and selective synthesis of these isomers are often crucial in drug development.

[4][5]

Part 2: Synthesis and Characterization
The synthesis of 4-Aminocyclohexanecarbonitrile hydrochloride typically involves multi-

step processes. One common approach is a variation of the Strecker synthesis, a well-

established method for producing α-aminonitriles.[6]
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Generalized Synthesis Workflow
A plausible synthetic route often starts from a protected 4-aminocyclohexanone. The protection

of the amine group is a critical step to prevent unwanted side reactions. The subsequent

reaction with a cyanide source, followed by deprotection and salt formation with hydrochloric

acid, yields the desired product.
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Caption: Generalized synthetic workflow for 4-Aminocyclohexanecarbonitrile hydrochloride.

Characterization Techniques
Confirmation of the structure and purity of the synthesized 4-Aminocyclohexanecarbonitrile
hydrochloride is essential. Standard analytical techniques employed for this purpose include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the carbon-hydrogen framework and confirm the presence of the different functional groups.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern of the molecule.

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the

compound and separate the cis and trans isomers.

Part 3: Applications in Research and Drug
Development
The unique bifunctional nature of 4-Aminocyclohexanecarbonitrile hydrochloride makes it a

valuable building block in medicinal chemistry and organic synthesis.[7]

Role as a Pharmaceutical Intermediate
Aminonitriles are recognized as important intermediates in the synthesis of various biologically

active compounds.[8] 4-Aminocyclohexanecarbonitrile hydrochloride serves as a precursor

for the synthesis of more complex molecules with potential therapeutic applications. For

instance, the amino group can be acylated or alkylated, while the nitrile group can be

hydrolyzed to a carboxylic acid or reduced to an amine. These transformations open up a vast

chemical space for the generation of novel drug candidates.

The Nitrile Group: More Than Just an Intermediate
The nitrile group itself is not merely a synthetic handle; it can play a crucial role in the

pharmacological activity of a drug molecule.[9][10] It is a versatile functional group that can act

as a hydrogen bond acceptor and a bioisostere for other groups like carbonyls.[10] In some

cases, the nitrile group can reversibly interact with the active site of enzymes, leading to potent
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and selective inhibition. Several approved drugs and clinical candidates contain a nitrile moiety,

highlighting its importance in drug design.[9][10]

Potential Therapeutic Areas
While specific therapeutic claims for 4-Aminocyclohexanecarbonitrile hydrochloride itself

are not prevalent in the literature, its derivatives have been explored in various contexts. For

example, related aminocyclohexane structures have been investigated for their analgesic

properties.[11] The aminonitrile functionality is also a key feature in inhibitors of enzymes like

dipeptidyl peptidase-4 (DPP-4), which are used in the treatment of type 2 diabetes.[10]
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Caption: Synthetic utility and potential applications of 4-Aminocyclohexanecarbonitrile HCl.

Part 4: Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 4-
Aminocyclohexanecarbonitrile hydrochloride.

Hazard Identification
Based on available safety data for similar compounds, 4-Aminocyclohexanecarbonitrile
hydrochloride may cause skin and serious eye irritation.[12] It may also be harmful if

swallowed and could cause respiratory irritation.[2]
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Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust.

Storage: Keep the container tightly closed and store in a cool, dry place away from

incompatible materials such as strong oxidizing agents.[13]

Spill Response: In case of a spill, avoid generating dust. Sweep up the material and place it

in a suitable container for disposal.

Always consult the material safety data sheet (MSDS) for the most detailed and up-to-date

safety information before handling this compound.[12][13][14]

Conclusion
4-Aminocyclohexanecarbonitrile hydrochloride is a valuable and versatile building block in

organic synthesis, with significant potential in the field of drug discovery. Its bifunctional nature,

coupled with the important stereochemical considerations of its cis and trans isomers, provides

a rich platform for the design and synthesis of novel molecules with diverse biological activities.

A thorough understanding of its properties, synthesis, and safe handling is crucial for

harnessing its full potential in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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